Cas no 96159-92-1 (Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-)

Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)- structure
96159-92-1 structure
Product Name:Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
CAS No:96159-92-1
MF:C12H15NO3S
MW:253.317402124405
CID:806977
PubChem ID:3024546
Update Time:2025-04-19

Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
    • 2-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,3-thiazole
    • BRN 5035160
    • DTXSID70242157
    • AKOS024328760
    • 96159-92-1
    • 4,5-Dihydro-2-(3,4,5-trimethoxyphenyl)thiazole
    • Thiazole, 4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
    • AL-182/11625011
    • Inchi: 1S/C12H15NO3S/c1-14-9-6-8(12-13-4-5-17-12)7-10(15-2)11(9)16-3/h6-7H,4-5H2,1-3H3
    • InChI Key: QXBQKBAGRFODPD-UHFFFAOYSA-N
    • SMILES: S1CCN=C1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 253.077264
  • Monoisotopic Mass: 253.077264
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.4
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.23
  • Boiling Point: 385.5°Cat760mmHg
  • Flash Point: 186.9°C
  • Refractive Index: 1.57

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